Cas no 1344114-36-8 (4-(pyrazin-2-yl)butan-2-amine)

• Product Name: 4-(pyrazin-2-yl)butan-2-amine
• CAS No: 1344114-36-8
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5888008
• PubChem ID: 64503873
• Update Time: 2025-05-23

4-(pyrazin-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(pyrazin-2-yl)butan-2-amine
• AKOS013828088
• 1344114-36-8
• EN300-1855109

• Inchi： 1S/C8H13N3/c1-7(9)2-3-8-6-10-4-5-11-8/h4-7H,2-3,9H2,1H3
• InChI Key： STMVDQRRHCHFHY-UHFFFAOYSA-N
• SMILES： NC(C)CCC1C=NC=CN=1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-(pyrazin-2-yl)butan-2-amine

Research Brief on 1344114-36-8 and 4-(pyrazin-2-yl)butan-2-amine in Chemical Biology and Medicine

The compound with CAS number 1344114-36-8, identified as 4-(pyrazin-2-yl)butan-2-amine, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its pyrazine and amine functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential applications in drug discovery.

One of the key areas of interest is the role of 4-(pyrazin-2-yl)butan-2-amine in modulating neurotransmitter systems. Preliminary research indicates that this compound may interact with specific receptors in the central nervous system, suggesting potential applications in neurological disorders such as depression, anxiety, and neurodegenerative diseases. The structural similarity of this molecule to known bioactive compounds has further fueled investigations into its mechanism of action and therapeutic efficacy.

In a recent study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of derivatives based on 4-(pyrazin-2-yl)butan-2-amine. The study highlighted the compound's ability to selectively inhibit certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. The researchers employed computational modeling and in vitro assays to elucidate the structure-activity relationships (SAR) of these derivatives, providing valuable insights for future optimization.

Another significant development involves the use of 1344114-36-8 in the synthesis of complex heterocyclic compounds. A team of chemists reported a novel catalytic method for the efficient preparation of this compound, which could streamline its production for large-scale applications. The study, published in Organic Letters, demonstrated the versatility of 4-(pyrazin-2-yl)butan-2-amine as a building block for the construction of pharmacologically relevant scaffolds.

Despite these advancements, challenges remain in the clinical translation of 4-(pyrazin-2-yl)butan-2-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Ongoing research aims to optimize the pharmacokinetic and pharmacodynamic properties of this compound to enhance its therapeutic potential.

In conclusion, 1344114-36-8 and its derivative 4-(pyrazin-2-yl)butan-2-amine represent a promising avenue for drug discovery and development. The latest research underscores their potential in targeting diverse biological pathways and their utility as synthetic intermediates. Continued exploration of these compounds is expected to yield significant contributions to the field of chemical biology and medicine.